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Market Size, Growth, and Segments

The table below summarizes the quantitative data available from recent market analyses. Please note that

figures vary between reporting agencies due to differing methodologies, scopes, and base years.

Market Aspect Reported Data from Various Sources

Global Market Size (2023/2024) Ranging from USD 120 million (2024) [1] to USD 450 million
(2023) [2]

Projected Global Market Size Ranging from USD 200 million (2033) [1] to USD 700 million

(2032/2033) (2032) [2]

Compound Annual Growth Rate Ranging from 5.1% to 7.5% (forecast periods up to 2033) [2]

(CAGR) [1] [3]

| Key Market Segments | By Application: Food & Beverage, Pharmaceuticals, Chemicals, Research [2] [4]
[1] By Purity: Min Purity >99%, 98%-99%, <98% [4] [1] By Region: North America, Asia Pacific, Europe,
etc. [2] [1] |

Regional Market Insights:

¢ North America: A mature market, accounted for the largest share (35% in 2023), with the U.S.
market valued at an estimated USD 65 million in 2024 [1] [5].
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¢ Asia Pacific: The fastest-growing region, driven by booming food processing and pharmaceutical
sectors in China and India [2] [1].

e Europe: A key market characterized by advanced chemical industries and a strong focus on
sustainable and eco-friendly processes [2] [3].

Key Application Areas and Growth Drivers

Furfuryl mercaptan's unique sulfur-containing chemical structure makes it valuable across several

industries.

¢ Flavor and Fragrance Industry: This is a primary application. The compound is crucial for imparting
roasted, coffee-like aromas and is extensively used in flavorings for coffee, baked goods, savory
seasonings, and meat products [2] [6]. Growth here is driven by consumer demand for authentic and
natural flavor profiles [2] [5].

¢ Pharmaceutical Industry: It serves as a key intermediate in the synthesis of various
pharmaceutical compounds. The growing demand for new medications and treatments is a significant
driver for high-purity furfuryl mercaptan [2] [1].

e Chemical Industry and Polymers: It acts as a precursor in producing polymers and resins, including
foundry resins and phenolic resins, which are valued for their heat resistance and chemical stability in
automotive and construction applications [1] [6].

¢ Research and Development: A substantial portion of the market is dedicated to R&D, spanning
academic research, industrial development of new applications, and material science [4] [1].

Experimental Synthesis and Handling

For researchers, a classic and well-cited synthesis method is provided in Organic Syntheses [7]. The

following diagram illustrates the core workflow and chemical reaction for this laboratory-scale preparation.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://dataintelo.com/report/global-furfuryl-mercaptan-market
https://www.verifiedmarketreports.com/product/furfuryl-mercaptan-market/
https://dataintelo.com/report/global-furfuryl-mercaptan-market
https://www.marketresearchintellect.com/product/global-furfuryl-mercaptan-market/
https://www.smolecule.com/products/s584587?utm_src=pdf-body
https://dataintelo.com/report/global-furfuryl-mercaptan-market
https://www.linkedin.com/pulse/furfuryl-mercaptan-real-world-5-uses-youll-actually-4z0rf/
https://dataintelo.com/report/global-furfuryl-mercaptan-market
https://www.linkedin.com/pulse/united-states-furfuryl-mercaptan-market-size-yxumc/
https://www.smolecule.com/products/s584587?utm_src=pdf-body
https://dataintelo.com/report/global-furfuryl-mercaptan-market
https://www.verifiedmarketreports.com/product/furfuryl-mercaptan-market/
https://www.verifiedmarketreports.com/product/furfuryl-mercaptan-market/
https://www.linkedin.com/pulse/furfuryl-mercaptan-real-world-5-uses-youll-actually-4z0rf/
https://www.cognitivemarketresearch.com/furfuryl-mercaptan-market-report
https://www.verifiedmarketreports.com/product/furfuryl-mercaptan-market/
http://www.orgsyn.org/demo.aspx?prep=CV4P0491
https://www.smolecule.com/products/s584587?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Start: Furfuryl Alcohol
+ Thiourea in HCI

Intermediate:
S-Furfurylisothiourea

Click to download full resolution via product page
Workflow for the synthesis of furfuryl mercaptan from furfuryl alcohol and thiourea [7].

Key Experimental Notes:

e Safety is Critical: The procedure must be carried out in an effective fume hood due to the
compound's extremely disagreeable odor and potential to cause headaches [7].

¢ Reaction Control: The reaction is exothermic; temperature must be controlled near 60°C to avoid
attacking the sensitive furan ring [7].

¢ Stability Consideration: Furfuryl mercaptan contains a thiol functional group, which can be
susceptible to oxidation and other chemical changes in different food matrices, a factor to consider in
flavor applications [8].
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Key Market Players

The market includes several global chemical companies and specialty ingredient suppliers. Leading players

mentioned across reports include [4] [1] [9]:

¢ Merck Group (Merck KGaA)

¢ Thermo Fisher Scientific

e Santa Cruz Biotechnology

e TCI America

e Endeavour Speciality Chemicals
e Spectrum Chemical

e Oakwood Products

These companies provide various grades of furfuryl mercaptan, including natural and synthetic forms, for

different industrial and research needs [9].

Market Outlook and Opportunities

The furfuryl mercaptan market is poised for continued growth, with opportunities in:

e Sustainable Production: Development of bio-based furfuryl mercaptan, aligning with global green
chemistry initiatives [1] [6].

¢ Flavor Authenticity: Rising consumer preference for natural flavor profiles will continue to drive
innovation and demand in the food and beverage sector [2] [5].

e Pharmaceutical Innovation: Its role as a sulfur-containing intermediate makes it valuable for
exploratory drug research [2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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